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Compound of Interest

Compound Name: Potassium lodide

Cat. No.: B001204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium iodide
(K1) in both aqueous and various organic solvents. The information is intended to support
research, development, and formulation activities where potassium iodide is a key
component. This document presents quantitative solubility data in structured tables, details
common experimental protocols for solubility determination, and includes a visual
representation of the experimental workflow.

Quantitative Solubility Data

The solubility of potassium iodide exhibits significant variation depending on the solvent and
the temperature. The following tables summarize the available quantitative data to facilitate
comparison.

Table 1: Solubility of Potassium lodide in Aqueous
Solution at Various Temperatures
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Temperature (°C)

Solubility ( g/100 g H20)

0 128
20 140
25 148
60 176
100 206

Table 2: Solubility of Potassium lodide in Various

Organic Solvents

Solvent

Solubility ( g/100 g

Temperature (°C)

Solvent)

Methanol 25 12.5
Ethanol (absolute) 25 1.88
Acetone 25 131
Glycerol 25 40.0
Ethylene Glycol 25 ~40.0
1-Propanol 25 0.43
2-Propanol 25 0.177
1-Butanol 25 0.201
2-Butanol 25 0.0582
Acetonitrile 25 2.04
Dimethylformamide 25 25.0
y-Butyrolactone 25 12.5

Experimental Protocols for Solubility Determination
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The determination of solubility is a critical experimental procedure in chemical and
pharmaceutical sciences. The gravimetric method is a widely used and reliable technique for
determining the solubility of a solid in a liquid.

Principle of the Gravimetric Method

The gravimetric method involves preparing a saturated solution of the substance of interest at a
specific temperature. A known volume or mass of the saturated solution is then carefully
evaporated to dryness, and the mass of the remaining solute is determined. From these
measurements, the solubility can be calculated and expressed in various units, such as grams
of solute per 100 grams of solvent.

Apparatus and Materials

e Analytical balance (accurate to £0.0001 g)

o Constant temperature bath or incubator

o Beakers or flasks with stoppers

o Magnetic stirrer and stir bars

« Filtration apparatus (e.g., syringe filters, vacuum filtration)
e Volumetric flasks and pipettes

» Drying oven

e Desiccator

o Potassium iodide (analytical grade)

o Solvent of interest (high purity)

Experimental Procedure

e Preparation of a Saturated Solution:
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o Add an excess amount of potassium iodide to a known volume of the solvent in a beaker
or flask. The presence of undissolved solid is essential to ensure saturation.

o Place the beaker or flask in a constant temperature bath set to the desired temperature.

o Stir the mixture vigorously using a magnetic stirrer for a sufficient period to allow the
system to reach equilibrium. The time required to reach equilibrium can vary depending on
the solvent and temperature and may range from several hours to a full day.

e Separation of the Saturated Solution:
o Once equilibrium is reached, cease stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a pre-heated or pre-cooled pipette to maintain the experimental temperature.

o Filter the collected solution to remove any remaining solid particles. Syringe filters are
often suitable for this purpose.

e Gravimetric Analysis:

o

Accurately weigh a clean, dry evaporating dish.

o Transfer a precise volume of the filtered saturated solution into the weighed evaporating
dish.

o Weigh the evaporating dish containing the solution to determine the mass of the solution.

o Carefully evaporate the solvent in a drying oven set at a temperature that will not cause
decomposition of the potassium iodide.

o Once the solvent is fully evaporated, place the evaporating dish in a desiccator to cool to
room temperature.

o Weigh the evaporating dish with the dry potassium iodide residue.

o Repeat the drying and weighing steps until a constant mass is obtained.
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» Calculation of Solubility:

o Calculate the mass of the dissolved potassium iodide by subtracting the initial mass of
the evaporating dish from the final constant mass.

o Calculate the mass of the solvent by subtracting the mass of the dissolved potassium
iodide from the total mass of the solution.

o Express the solubility in the desired units, typically as grams of potassium iodide per 100
grams of solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of
the solubility of a compound like potassium iodide.
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Click to download full resolution via product page
Caption: Workflow for determining the solubility of a solid compound.

¢ To cite this document: BenchChem. [Solubility Profile of Potassium lodide in Aqueous and
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b001204#solubility-profile-of-potassium-iodide-in-
agueous-and-organic-solvents]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b001204?utm_src=pdf-body-img
https://www.benchchem.com/product/b001204#solubility-profile-of-potassium-iodide-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b001204#solubility-profile-of-potassium-iodide-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b001204#solubility-profile-of-potassium-iodide-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b001204#solubility-profile-of-potassium-iodide-in-aqueous-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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